Cas no 1248155-63-6 (3-(Pentan-3-yl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(Pentan-3-yl)-1,2-oxazole-5-carboxylic acid
• CAS No: 1248155-63-6
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• MDL: MFCD16706799
• CID: 4580761
• PubChem ID: 54595087
• Update Time: 2023-08-10

3-(Pentan-3-yl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(pentan-3-yl)-1,2-oxazole-5-carboxylic acid
• 3-pentan-3-yl-1,2-oxazole-5-carboxylic acid
• 3-(Pentan-3-yl)-1,2-oxazole-5-carboxylic acid

• MDL： MFCD16706799
• Inchi： 1S/C9H13NO3/c1-3-6(4-2)7-5-8(9(11)12)13-10-7/h5-6H,3-4H2,1-2H3,(H,11,12)
• InChI Key： BJZAJUUOXHSEEN-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(C(CC)CC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 180
• XLogP3: 2.1
• Topological Polar Surface Area: 63.3